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Compound of Interest

Compound Name:
Sodium phosphate dibasic

dodecahydrate

Cat. No.: B158122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the solubility of sodium
phosphate dibasic dodecahydrate (Na₂HPO₄·12H₂O) in water and organic solvents. The

following sections detail its solubility profile, experimental protocols for solubility determination,

and a visual representation of the experimental workflow.

Solubility Data
The solubility of sodium phosphate dibasic dodecahydrate is a critical parameter in various

scientific and industrial applications, including buffer preparation, formulation development, and

manufacturing processes.

1.1. Solubility in Water

Sodium phosphate dibasic dodecahydrate is freely soluble in water. Its solubility increases

significantly with a rise in temperature. The aqueous solution is moderately basic, with a pH

typically ranging from 9.0 to 9.4 for a 50 g/L solution at 25°C[1].

Table 1: Quantitative Solubility of Sodium Phosphate Dibasic Dodecahydrate in Water at

Various Temperatures
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Temperature (°C) Solubility ( g/100 g of solvent)

0 1.63[2]

10 3.9[2]

20 7.66[2]

25 12.14[2]

30 24.2[2]

40 55.1[2]

50 80.2[2]

60 82.9[2]

80 92.4[2]

100 104.1[2]

Note: Some sources may report solubility in g/L. For instance, at 20°C, the solubility is also

cited as 218 g/L[3][4].

1.2. Solubility in Organic Solvents

Sodium phosphate dibasic dodecahydrate is generally considered insoluble in organic

solvents.

Table 2: Solubility of Sodium Phosphate Dibasic Dodecahydrate in Common Organic

Solvents

Solvent Solubility

Ethanol Insoluble[2][5][6]

Alcohol Practically insoluble[7]
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The following protocols describe standard methods for determining the solubility of a crystalline

solid like sodium phosphate dibasic dodecahydrate. These methods are based on

established guidelines such as the OECD 105 Test Guideline.

2.1. Method 1: Shake-Flask Method (for solubilities > 10⁻² g/L)

This is a widely used and accurate method for determining equilibrium solubility.

a. Principle: A surplus amount of the solid is agitated in the solvent at a constant temperature

until equilibrium is reached. The concentration of the dissolved substance in the supernatant is

then determined analytically.

b. Materials and Apparatus:

Sodium Phosphate Dibasic Dodecahydrate (pure, crystalline)

Solvent (e.g., deionized water, organic solvent)

Volumetric flasks

Thermostatically controlled shaker or water bath

Analytical balance

Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical instrument for concentration measurement (e.g., HPLC, UV-Vis

spectrophotometer, ICP-OES for phosphate analysis)

pH meter

c. Procedure:

Preparation: Add an excess amount of sodium phosphate dibasic dodecahydrate to a

series of flasks containing a known volume of the solvent. The presence of undissolved solid

is essential to ensure saturation.
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Equilibration: Seal the flasks and place them in a thermostatically controlled shaker or water

bath set to the desired temperature. Agitate the flasks for a predetermined period (e.g., 24 to

48 hours) to ensure equilibrium is reached. Preliminary tests can be conducted to determine

the time required to reach equilibrium.

Phase Separation: After equilibration, allow the flasks to stand undisturbed at the constant

temperature to let the undissolved solid settle. Separate the saturated solution from the solid

phase by centrifugation or filtration. This step must be performed at the same temperature as

the equilibration to avoid changes in solubility.

Analysis: Accurately dilute an aliquot of the clear supernatant and determine the

concentration of the dissolved sodium phosphate dibasic dodecahydrate using a

validated analytical method.

Replicate: Perform the experiment at least in triplicate for each temperature and solvent

condition.

2.2. Method 2: Column Elution Method (for solubilities < 10⁻² g/L)

This method is suitable for substances with low solubility.

a. Principle: The solvent is passed through a column packed with the test substance, and the

concentration of the substance in the eluate is measured over time until it becomes constant.

b. Materials and Apparatus:

Same as in the shake-flask method, with the addition of a chromatography column.

c. Procedure:

Column Preparation: A column is packed with an inert support material coated with an

excess of sodium phosphate dibasic dodecahydrate.

Elution: The solvent is pumped through the column at a slow, constant flow rate.

Fraction Collection: Fractions of the eluate are collected at regular intervals.

Analysis: The concentration of the dissolved substance in each fraction is determined.
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Equilibrium Determination: A plateau in the concentration of successive fractions indicates

that saturation has been reached. The solubility is the average of the concentrations in the

plateau region.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of sodium
phosphate dibasic dodecahydrate using the shake-flask method.
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Experimental Workflow for Solubility Determination (Shake-Flask Method)
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Start Equilibration

Agitate at constant
temperature (e.g., 24-48h)

Cease agitation and allow
solid to settle

Equilibrium Reached

Centrifuge or filter sample
at constant temperature

Extract clear supernatant

Obtain Saturated Solution

Prepare appropriate dilutions

Analyze concentration using
a validated analytical method

Calculate solubility
(e.g., in g/100g or g/L)

Data Processing

Click to download full resolution via product page

Caption: Workflow for determining solubility via the shake-flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b158122?utm_src=pdf-custom-synthesis
https://fountainheadpress.com/assets/determiningsolubilityofanunknownsaltatvarioustemperatures_wm.pdf
https://lup.lub.lu.se/luur/download?func=downloadFile&recordOId=2117470&fileOId=2117482
https://store.astm.org/e1148-02.html
https://patents.google.com/patent/WO2005116635A1/en
https://patents.google.com/patent/WO2005116635A1/en
https://ntp.niehs.nih.gov/sites/default/files/iccvam/methods/acutetox/invidocs/phiiiprot/solphiii.pdf
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.scribd.com/document/422806281/311189880-Solubility-Experiment
https://www.benchchem.com/product/b158122#solubility-of-sodium-phosphate-dibasic-dodecahydrate-in-water-and-organic-solvents
https://www.benchchem.com/product/b158122#solubility-of-sodium-phosphate-dibasic-dodecahydrate-in-water-and-organic-solvents
https://www.benchchem.com/product/b158122#solubility-of-sodium-phosphate-dibasic-dodecahydrate-in-water-and-organic-solvents
https://www.benchchem.com/product/b158122#solubility-of-sodium-phosphate-dibasic-dodecahydrate-in-water-and-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b158122?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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